Cas no 63086-29-3 (2-(pyridin-2-ylmethyl)aminoacetonitrile)
2-(pyridin-2-ylmethyl)aminoacetonitrile Chemical and Physical Properties
Names and Identifiers
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- Acetonitrile, [(2-pyridinylmethyl)amino]-
- Acetonitrile, 2-[(2-pyridinylmethyl)amino]-
- 2-[(2-Pyridinylmethyl)amino]acetonitrile
- EN300-99452
- NCA08629
- 2-((2-Pyridinylmethyl)amino)acetonitrile
- SCHEMBL17984960
- 2-(pyridin-2-ylmethylamino)acetonitrile
- 970-735-8
- Z111725574
- DTXSID001277410
- 63086-29-3
- 2-(((pyridin-2-yl)methyl)amino)acetonitrile
- 2-[(pyridin-2-ylmethyl)amino]acetonitrile
- AKOS000257914
- 2-{[(pyridin-2-yl)methyl]amino}acetonitrile
- 2-(pyridin-2-ylmethyl)aminoacetonitrile
-
- Inchi: 1S/C8H9N3/c9-4-6-10-7-8-3-1-2-5-11-8/h1-3,5,10H,6-7H2
- InChI Key: CKBFMJVFVTZQSN-UHFFFAOYSA-N
- SMILES: C(#N)CNCC1=NC=CC=C1
Computed Properties
- Exact Mass: 147.079647300Da
- Monoisotopic Mass: 147.079647300Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 48.7Ų
2-(pyridin-2-ylmethyl)aminoacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A576213-10mg |
2-[(pyridin-2-ylmethyl)amino]acetonitrile |
63086-29-3 | 10mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A576213-50mg |
2-[(pyridin-2-ylmethyl)amino]acetonitrile |
63086-29-3 | 50mg |
$ 230.00 | 2022-06-08 | ||
| TRC | A576213-100mg |
2-[(pyridin-2-ylmethyl)amino]acetonitrile |
63086-29-3 | 100mg |
$ 340.00 | 2022-06-08 | ||
| Enamine | EN300-99452-0.05g |
2-{[(pyridin-2-yl)methyl]amino}acetonitrile |
63086-29-3 | 95.0% | 0.05g |
$205.0 | 2025-03-21 | |
| Enamine | EN300-99452-0.1g |
2-{[(pyridin-2-yl)methyl]amino}acetonitrile |
63086-29-3 | 95.0% | 0.1g |
$306.0 | 2025-03-21 | |
| Enamine | EN300-99452-0.25g |
2-{[(pyridin-2-yl)methyl]amino}acetonitrile |
63086-29-3 | 95.0% | 0.25g |
$438.0 | 2025-03-21 | |
| Enamine | EN300-99452-0.5g |
2-{[(pyridin-2-yl)methyl]amino}acetonitrile |
63086-29-3 | 95.0% | 0.5g |
$691.0 | 2025-03-21 | |
| Enamine | EN300-99452-1.0g |
2-{[(pyridin-2-yl)methyl]amino}acetonitrile |
63086-29-3 | 95.0% | 1.0g |
$884.0 | 2025-03-21 | |
| Enamine | EN300-99452-2.5g |
2-{[(pyridin-2-yl)methyl]amino}acetonitrile |
63086-29-3 | 95.0% | 2.5g |
$1735.0 | 2025-03-21 | |
| Enamine | EN300-99452-5.0g |
2-{[(pyridin-2-yl)methyl]amino}acetonitrile |
63086-29-3 | 95.0% | 5.0g |
$2566.0 | 2025-03-21 |
2-(pyridin-2-ylmethyl)aminoacetonitrile Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-(pyridin-2-ylmethyl)aminoacetonitrile
Acetonitrile, [(2-pyridinylmethyl)amino]- (CAS No. 63086-29-3): A Comprehensive Overview
Acetonitrile, [(2-pyridinylmethyl)amino]-, also referred to as CAS No. 63086-29-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines the acetonitrile group with a pyridine moiety through an amino linkage. The integration of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.
The molecular structure of Acetonitrile, [(2-pyridinylmethyl)amino]- consists of a pyridine ring, a methyl group attached to the nitrogen atom of the pyridine, and an acetonitrile group linked via an amino group. This configuration not only enhances the compound's stability but also contributes to its reactivity in different chemical environments. Recent studies have highlighted the potential of this compound in catalytic processes and as a precursor in the synthesis of advanced materials.
One of the most notable aspects of CAS No. 63086-29-3 is its role in drug discovery. Researchers have explored its ability to act as a building block in the construction of bioactive molecules. For instance, its nitrogen-containing groups can facilitate hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity in biological systems. This property has led to its utilization in the development of novel therapeutic agents targeting various diseases.
In addition to its pharmacological applications, Acetonitrile, [(2-pyridinylmethyl)amino]- has found utility in materials science. Its structural versatility allows it to serve as a ligand in metal coordination complexes, which are essential components in catalysis and sensing technologies. Recent advancements have demonstrated its effectiveness in enhancing the selectivity and efficiency of catalysts used in industrial processes.
The synthesis of CAS No. 63086-29-3 typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic protocols by employing green chemistry principles, reducing environmental impact while maintaining product quality.
From an analytical standpoint, the characterization of Acetonitrile, [(2-pyridinylmethyl)amino]- has benefited from modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and dynamic behavior, aiding in further functionalization and application development.
In conclusion, Acetonitrile, [(2-pyridinylmethyl)amino]- (CAS No. 63086-29-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers seeking innovative solutions in drug discovery, catalysis, and materials science.
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